N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,3-dimethoxybenzamide

• IUPAC Name: N-[3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]propyl]-2,3-dimethoxybenzamide
• InChI: InChI=1S/C20H21N3O5/c1-26-17-7-3-6-14(19(17)27-2)20(25)21-11-5-12-23-18(24)10-9-15(22-23)16-8-4-13-28-16/h3-4,6-10,13H,5,11-12H2,1-2H3,(H,21,25)
• InChI Key: CPOSGWXEVQYWBJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1OC)C(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=CO3
• Molecular Formula: C20H21N3O5
• Molecular Weight: 383.4 g/mol

Description

The compound “N-{3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]propyl}-2,3-dimethoxybenzamide” is a complex organic molecule. It contains a furan ring, which is a five-membered aromatic ring with four carbon atoms and one oxygen. The compound also contains a pyridazinone ring, which is a six-membered ring with two nitrogen atoms.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, the synthesis of novel derivatives of 3-furan-2-yl acrylohydrazide was achieved using a meticulous three-step reaction sequence. The synthesis ends up in the condensation of (E)-3-(furan-2-yl) acrylohydrazine with diverse benzaldehyde and acetophenone derivatives.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using various spectroscopic techniques. For example, 1D NMR spectroscopic analyses (1H and 13C NMR), 2D NMR spectroscopy (HSQC, NOESY), and high-resolution mass spectrometry (HRMS) were used for comprehensive characterization.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, reactions of 3-(furan-2-yl)propenoic acids and their esters with arenes in Brønsted superacid TfOH afford products of hydroarylation of the carbon–carbon double bond, 3-aryl-3-(furan-2-yl)propenoic acid derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the investigation of 1H NMR data at room temperature in deuterated dimethyl sulfoxide (DMSO-d6) unveiled the existence of (E)-3-(furan-2-yl) acrylohydrazide derivatives in a conformational equilibrium.

Mechanism of Action

The mechanism of action of similar compounds has been investigated. For example, according to NMR and DFT studies, the corresponding O,C-diprotonated forms of the starting furan acids and esters should be reactive electrophilic species in these transformations.

Future Directions

The future directions in the research of similar compounds could involve further exploration of their synthesis, characterization, and potential applications. For instance, the synthesized (E)-3-(furan-2-yl) acrylohydrazide derivatives demonstrated the capacity to undergo quasi-reversible oxidation and reduction processes on a platinum electrode. This holds significance for applications in diverse scientific and technological domains.